(2E)-2-[(2-chloro-6-fluorophenyl)methylidene]-1-azabicyclo[3.2.2]nonan-4-one

• IUPAC Name: (2E)-2-[(2-chloro-6-fluorophenyl)methylidene]-1-azabicyclo[3.2.2]nonan-4-one
• InChI: InChI=1S/C15H15ClFNO/c16-13-2-1-3-14(17)12(13)8-11-9-15(19)10-4-6-18(11)7-5-10/h1-3,8,10H,4-7,9H2/b11-8+
• InChI Key: AIBRTPUIDWLUKQ-DHZHZOJOSA-N
• Canonical SMILES: C1CN2CCC1C(=O)CC2=CC3=C(C=CC=C3Cl)F
• Isomeric SMILES: C1CN\2CCC1C(=O)C/C2=C\C3=C(C=CC=C3Cl)F
• Molecular Formula: C15H15ClFNO
• DSSTOX Substance ID: DTXSID601327229
• Molecular Weight: 279.73 g/mol
• Solubility: 39.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 477847-02-2

Description

(2E)-2-[(2-chloro-6-fluorophenyl)methylidene]-1-azabicyclo[3.2.2]nonan-4-one, also known as 2-chloro-6-fluoro-1-azabicyclo[3.2.2]nonan-4-one, is a heterocyclic compound with a variety of uses in scientific research. It is a versatile compound that has found applications in a range of areas, including medicinal chemistry, organic synthesis, and biochemistry.

Scientific Research Applications

Crystal Structure and Stereochemistry

• The compound exhibits a twin-chair conformation, as shown in the crystal structure of its analogs, such as 2,4-Bis(2-fluorophenyl)-1-methyl-3-azabicyclo[3.3.1]nonan-9-one. This conformation is stabilized by intermolecular interactions (Parthiban, Ramkumar, & Jeong, 2009).

Synthesis and Chemical Properties

• Various 2-azabicyclo[3.2.2]nonanes, including this compound, have been synthesized using different methods, such as from bicyclo[2.2.2]octan-2-ones, indicating a flexible chemical structure suitable for modifications (Seebacher, Weis, Kaiser, Brun, & Saf, 2005).

Potential Medical Applications

• Derivatives of 2-azabicyclo[3.2.2]nonan-4-one, like the compound , have shown significant in vitro antiprotozoal activity, suggesting their potential as lead compounds for further medicinal chemistry explorations (Sankar & Pandiarajan, 2010).

Antibacterial Activities

• Compounds with the 1-azabicyclo[4.3.0]nonan-2-one nucleus, similar to the compound , have demonstrated antibacterial activity, indicating the potential of these structures in developing new antibacterial agents (Inagaki, Takahashi, & Takemura, 2004).

Analgetic Activity and Structural Studies

• Studies on 2-methyl-2-azabicyclo[3.3.1]non-6-ene and -non-7-ene, structurally related to the compound, have provided insights into chemical parameters influencing analgetic activity (Cavestri & Mokotoff, 1977).

Synthesis and Antimicrobial Evaluation

• Novel derivatives of 2-[(2,4-diaryl-3-azabicyclo[3.3.1]nonan-9-ylidene)hydrazono]-4-phenyl-2,3-dihydrothiazoles, similar in structure to the compound, showed significant in vitro antibacterial and antifungal activities, highlighting the importance of the azabicyclo[3.3.1]nonan-9-one framework in drug discovery (Ramachandran, Parthiban, Rani, Jayanthi, Kabilan, & Jeong, 2011).